Cas no 62644-32-0 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-methyl-2-(1-methylethoxy)-)

• Product Name: 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-methyl-2-(1-methylethoxy)-
• CAS No: 62644-32-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 436643
• PubChem ID: 21397325
• Update Time: 2025-04-19

3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-methyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-methyl-2-(1-methylethoxy)-
• 4-methyl-2-propan-2-yloxy-3,7-dioxabicyclo[4.1.0]heptan-5-one
• DTXSID50613023
• Propan-2-yl 2,3-anhydro-6-deoxyhexopyranosid-4-ulose
• 62644-32-0
• SCHEMBL11760976

• Inchi： 1S/C9H14O4/c1-4(2)11-9-8-7(13-8)6(10)5(3)12-9/h4-5,7-9H,1-3H3
• InChI Key： PMLAPEXVPGZDNG-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)OC(C12)OC(C)C)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.06